Cas no 93951-74-7 (2,4-Dichlorophenol-d3)

• Product Name: 2,4-Dichlorophenol-d3
• CAS No: 93951-74-7
• MF: C₆H₄Cl₂O
• MW: 166.01984500885
• CID: 803593
• PubChem ID: 16212887
• Update Time: 2025-08-03

2,4-Dichlorophenol-d3 Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5-d3-ol,4,6-dichloro- (9CI)
• 2,4-DICHLOROPHENOL, [3,5,6-D3]
• 2,4-Dichlorophenol-3,5,6-d3
• 2,4-Dichlorophenol-d3
• 2,4-Dichlorophenol-3,5,6 D3 100 ng
• 2,4-Dichlorophenol-3,5,6-d31000µg
• Phen-2,3,5-d3-ol,4,6-dichloro-(9ci)
• Phen-2,3,5-d3-ol, 4,6-dichloro- (9CI); 2,4-Dichlorophenol D3; 2,4-Dichlorophenol (ring-D3); 2,4-Dichlorophenol-3,5,6-D3; 2,4-Dichloro-3,5,6-trideuteriophenol
• dichloro(?H?)phenol
• D98129
• 2,4-Dichlorophenol-3,5,6-d3, 98 atom % D
• Phen-2,3,5-d3-ol, 4,6-dichloro-
• 2,4-DICHLOROPHENOL-RING-D3
• d3-2,4-dichlorophenol
• AKOS015913033
• 2,4-dichloro-3,5,6-trideuteriophenol
• 2,4-Dichlorophenol D3 (3,5,6 D3) 100 microg/mL in Methyl-tert-butyl ether
• 2,4-Dichlorophenol-d3, analytical standard
• 2,4-DICHLOROPHENOL (RING-D3)
• 93951-74-7
• 2,4-Dichlorophenol D3 (3,5,6 D3)
• 2,4-DICHLOROPHENOL (RING-D3, 98%)
• DTXSID20109463

• Inchi： 1S/C6H4Cl2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H/i1D,2D,3D
• InChI Key： HFZWRUODUSTPEG-CBYSEHNBSA-N
• SMILES： ClC1C([2H])=C(C([2H])=C([2H])C=1O)Cl

Computed Properties

• Exact Mass: 164.9827504g/mol
• Monoisotopic Mass: 164.9827504g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: 42-43 °C(lit.)
• Boiling Point: 209-210 °C(lit.)
• Flash Point: 114℃
• Vapor Pressure: No data available

2,4-Dichlorophenol-d3 Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H311 (100%) H314 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2020 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-20/21/22-36/37/38-51/53-34-24-22
• Safety Instruction： 53-22-26-36/37/39-45-61
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichlorophenol-d3

Research Brief on 2,4-Dichlorophenol-d3 (CAS: 93951-74-7): Recent Advances and Applications

2,4-Dichlorophenol-d3 (CAS: 93951-74-7), a deuterated analog of 2,4-dichlorophenol, has garnered significant attention in recent years due to its utility as an internal standard in mass spectrometry-based analytical methods. This compound is particularly valuable in environmental and biomedical research, where precise quantification of chlorophenols is critical. Recent studies have explored its synthesis, stability, and applications in trace-level detection, shedding light on its role in advancing analytical methodologies.

A 2023 study published in Analytical Chemistry demonstrated the use of 2,4-Dichlorophenol-d3 as a stable isotope-labeled internal standard for quantifying chlorophenol contaminants in water samples. The research highlighted its superior performance in minimizing matrix effects and improving accuracy in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses. The deuterated form's structural similarity to the target analyte ensures consistent extraction and ionization efficiencies, making it indispensable for high-precision measurements.

In the biomedical field, 2,4-Dichlorophenol-d3 has been employed in metabolomics studies to investigate the metabolic fate of chlorophenols in vivo. A recent Journal of Chromatography B paper (2024) detailed its application in tracking the biotransformation of chlorophenols in rodent models, revealing novel metabolites and pathways. The study underscored the compound's stability under physiological conditions, enabling reliable quantification even in complex biological matrices.

Advances in synthetic chemistry have also refined the production of 2,4-Dichlorophenol-d3, with a 2024 Organic Process Research & Development article reporting a high-yield, cost-effective deuterium labeling protocol. This innovation addresses previous challenges related to isotopic purity and scalability, facilitating broader adoption in research and industrial applications.

Looking ahead, the integration of 2,4-Dichlorophenol-d3 into emerging analytical platforms, such as high-resolution mass spectrometry and microfluidic devices, promises to further enhance its utility. Ongoing research aims to expand its applications to emerging contaminants and personalized medicine, solidifying its role as a cornerstone in modern analytical science.